(E)-N-(4-(((1-benzyl-2,2-dioxido-4-oxo-1H-benzo[c][1,2]thiazin-3(4H)-ylidene)methyl)amino)phenyl)acetamide

• IUPAC Name: N-[4-[[(E)-(1-benzyl-2,2,4-trioxo-2λ6,1-benzothiazin-3-ylidene)methyl]amino]phenyl]acetamide
• InChI: InChI=1S/C24H21N3O4S/c1-17(28)26-20-13-11-19(12-14-20)25-15-23-24(29)21-9-5-6-10-22(21)27(32(23,30)31)16-18-7-3-2-4-8-18/h2-15,25H,16H2,1H3,(H,26,28)/b23-15+
• InChI Key: OYFNNWUYWOBINB-HZHRSRAPSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC=C2C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Isomeric SMILES: CC(=O)NC1=CC=C(C=C1)N/C=C/2\C(=O)C3=CC=CC=C3N(S2(=O)=O)CC4=CC=CC=C4
• Molecular Formula: C24H21N3O4S
• Molecular Weight: 447.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography. This would provide detailed information about the arrangement of atoms in the molecule and the types of bonds present.

Physical And Chemical Properties Analysis

Physical and chemical properties such as solubility, melting point, and reactivity would be determined experimentally. These properties would be influenced by the functional groups present in the molecule.

Scientific Research Applications

Synthesis and Antitumor Activity

The compound is related to the synthesis of new N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives bearing different heterocyclic rings, which have been evaluated for potential antitumor activity. Among these compounds, specific derivatives showed considerable anticancer activity against some cancer cell lines, indicating the relevance of the core structure in the development of new anticancer agents (Yurttaş, Tay, & Demirayak, 2015).

Antimalarial and COVID-19 Drug Applications

Investigations into N-(phenylsulfonyl)acetamide derivatives have explored their antimalarial activity and potential applications as COVID-19 drugs. These studies involve computational calculations and molecular docking studies to evaluate the compounds' effectiveness against malaria and their theoretical efficacy against SARS-CoV-2, demonstrating the compound's versatility in drug development (Fahim & Ismael, 2021).

Antibacterial Activities

Derivatives of this compound have been synthesized and tested for their antibacterial activity against various bacterial strains, including Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Pseudomonas aeruginosa. These studies highlight the compound's potential in developing new antibacterial agents, especially in addressing antibiotic resistance (Juddhawala, Parekh, & Rawal, 2011).

Heterocyclic Syntheses

Research has also focused on the use of thioureido-acetamides as starting materials for heterocyclic syntheses through one-pot cascade reactions. This demonstrates the compound's role in efficient synthetic pathways leading to various heterocycles with potential pharmaceutical applications, showcasing the chemical's importance in material science and drug development (Schmeyers & Kaupp, 2002).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were a drug, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would also need to be determined experimentally. This would involve studies to assess its toxicity and potential environmental impact.

Future Directions

Future research on this compound could involve exploring its potential applications, optimizing its synthesis, and studying its properties in more detail.